Kaempferol 3-glucuronide
Overview
Description
Kaempferol 3-glucuronide is a flavonol glycoside and an active metabolite of kaempferol with diverse biological activities . It is formed from kaempferol primarily in the small intestine . It has been found in Fragaria and is known to have anti-inflammatory effects .
Molecular Structure Analysis
The molecular formula of Kaempferol 3-glucuronide is C21H18O12 . Its structure includes a kaempferol moiety with a beta-D-glucosiduronic acid residue attached at the 3-position .Physical And Chemical Properties Analysis
Kaempferol 3-glucuronide has a molecular weight of 462.4 . It is a solid substance soluble in DMSO . Its density is 1.9±0.1 g/cm^3, and it has a boiling point of 876.8±65.0 °C at 760 mmHg .Scientific Research Applications
Microbiology
Kaempferol and its associated compounds exhibit antibacterial, antifungal, and antiprotozoal activities . The development of drugs and treatment schemes based on these compounds is becoming increasingly important in the face of emerging resistance of numerous pathogens .
Hepatology
Kaempferol-3-O-glucuronide (K3O) has been reported to have a liver-protecting effect . It can be used as an active in vitro antioxidant and an anti-inflammatory compound .
Nanoformulation Strategies
Kaempferol, the parent compound of Kaempferol 3-glucuronide, has been studied for its potential in various therapeutic properties such as anticancer, antioxidant, anti-proliferative, pro-apoptotic, anti-diabetic, anti-inflammatory, and immunomodulatory properties . Nanoformulation has been employed to enhance the solubility and bioavailability of poorly soluble and bioavailable phytochemicals like kaempferol . The various nanoformulation methods employed to effectively deliver kaempferol are nanoemulsions, nanomatrixes, nanoparticles, nanostructured lipid carriers, gold nanoparticles, nanocomplexes, and other magnetic nanoparticles .
Cardioprotective and Neuroprotective Applications
Kaempferol and its glycosides have been reported to have cardioprotective and neuroprotective properties . These properties could potentially be harnessed in the treatment of cardiovascular and neurological disorders .
Antidiabetic and Anti-Osteoporotic Applications
Kaempferol and its glycosides have also been reported to have antidiabetic and anti-osteoporotic properties . These properties could potentially be used in the treatment of diabetes and osteoporosis .
Anti-Cancer Applications
Kaempferol, the parent compound of Kaempferol 3-glucuronide, has been shown to have anti-cancer properties . It has been shown to inhibit cell growth and induce cell death in various tumor types . A recent experiment demonstrated that the combination of doxorubicin (DOX) and kaempferol was more efficient in induction of apoptosis and cytotoxic effect against HT-29 colon cancer cell line in comparison with each drug alone .
Anti-Inflammatory Applications
Kaempferol-3-O-glucuronide (K3O) has been reported to have anti-inflammatory properties . It can be used as an active in vitro antioxidant and an anti-inflammatory compound .
Antioxidant Applications
Kaempferol-3-O-glucuronide (K3O) has been reported to have antioxidant properties . It can be used as an active in vitro antioxidant .
Safety And Hazards
properties
IUPAC Name |
(2S,3S,4S,5R,6S)-6-[5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxochromen-3-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18O12/c22-8-3-1-7(2-4-8)17-18(13(25)12-10(24)5-9(23)6-11(12)31-17)32-21-16(28)14(26)15(27)19(33-21)20(29)30/h1-6,14-16,19,21-24,26-28H,(H,29,30)/t14-,15-,16+,19-,21+/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FNTJVYCFNVUBOL-ZUGPOPFOSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)OC4C(C(C(C(O4)C(=O)O)O)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)C(=O)O)O)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18O12 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90415745 |
Source
|
| Record name | Kaempferol 3-glucuronide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90415745 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
462.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Kaempferol 3-glucuronide | |
CAS RN |
22688-78-4 |
Source
|
| Record name | Kaempferol 3-O-glucuronide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=22688-78-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Kaempferol 3-glucuronide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90415745 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Kaempferol 3-O-β-D-glucuronide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | Kaempferol 3-glucuronide | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/EGG5MC7LNS | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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